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Compound of Interest

Tetrahydro-4-methylene-2-octyl-5-
Compound Name:
oxo-3-furancarboxylic acid

cat. No.: B1662229

For Researchers, Scientists, and Drug Development
Professionals

Introduction

C75 is a potent, synthetic inhibitor of fatty acid synthase (FASN), a key enzyme in the de novo
biosynthesis of fatty acids. Elevated FASN expression is a common characteristic of many
cancer types, making it a compelling target for therapeutic intervention. C75 has demonstrated
anti-tumor activity in various cancer models by inducing apoptosis and cell cycle arrest.[1] It
also functions as a potent activator of Carnitine Palmitoyltransferase 1A (CPT1A), a critical
enzyme in fatty acid oxidation.[2] These dual activities make C75 a valuable tool for studying
lipid metabolism and its role in cancer and other diseases.

These application notes provide a detailed protocol for the solubilization and use of C75 in cell
culture experiments, along with a summary of its key characteristics and a diagram of its
signaling pathway.

Data Presentation

Table 1: Solubility and Storage of C75
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Property

Value

Source

Solvents

DMSO, Ethanol

[2]

Solubility in DMSO

51 mg/mL (200.53 mM)

[2]

Solubility in Ethanol

51 mg/mL (200.53 mM)

[2]

Solubility in Water

Insoluble

[2]

Store at -20°C. For long-term

storage, -80°C is

Storage of Stock Solution

General Lab Practice

recommended. Avoid repeated

freeze-thaw cycles.

Table 2: Recommended Working Concentrations for C75 in Cell Culture

. Working Incubation Observed
Cell Line(s) ] . Source
Concentration  Time Effect

Radiosensitizing
activity,

PC3, UVW, .
increased

LNCaP, SK-N- 35 uM 24 hours ) [2]
expression of

BE(2c), MCF7
FATP1 and
CD36
Induction of

2,6,12, 24, 48 mitochondrial
HEK293T 10, 50, 100 uM ) [1]
hours dysfunction and

apoptosis
Blocks

H4lIE » metformin-

Not specified, but )
Hepatocellular Up to 48 hours induced TG [3]

Carcinoma

effective

synthesis and

apoptosis

Experimental Protocols
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1. Preparation of a C75 Stock Solution (10 mM)

Materials:

C75 powder

Anhydrous Dimethyl Sulfoxide (DMSO)[2]

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips
Procedure:
o Calculate the required mass of C75:
o The molecular weight of C75 is 254.35 g/mol .
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass = 0.010 mol/L x 0.001 L x 254.35 g/mol = 0.0025435 g = 2.54 mg
e Weigh the C75 powder:

o Carefully weigh out 2.54 mg of C75 powder using an analytical balance. To ensure
accuracy, it is advisable to weigh a slightly larger amount (e.g., 10 mg) and dissolve it in a
proportionally larger volume of DMSO.

e Dissolve the C75 powder:
o Add the weighed C75 to a sterile microcentrifuge tube.
o Add the calculated volume of anhydrous DMSO (e.g., 1 mL for 2.54 mg).

o Vortex the solution until the C75 is completely dissolved. Gentle warming to 37°C may aid
dissolution.[4]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.selleckchem.com/products/c-75.html
https://emulatebio.com/wp-content/uploads/2021/06/EP152_v1.0_Compound_Treatment_Solution_Preparation_and_Treatment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

2. Preparation of Working Solutions and Treatment of Cells

Materials:

C75 stock solution (10 mM)

Complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile, filtered pipette tips
Procedure:
e Thaw the C75 stock solution:
o Thaw an aliquot of the 10 mM C75 stock solution at room temperature.
o Prepare the working solution:

o Dilute the C75 stock solution to the desired final concentration in pre-warmed complete
cell culture medium.

o For example, to prepare 1 mL of medium with a final C75 concentration of 50 uM:
» Use the formula: C1V1 = C2V2
» C1 =10 mM (stock concentration)
» C2=50puM =0.05 mM (desired final concentration)

= V2 =1 mL (final volume)
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= V1=(C2V2)/C1=(0.05mM*1mL)/10 mM =0.005mL =5 pL

o Add 5 pL of the 10 mM C75 stock solution to 995 pL of complete cell culture medium.

o Mix thoroughly by gentle pipetting or vortexing.

e Treat the cells:

[e]

Remove the existing medium from your cultured cells.

o

Add the freshly prepared C75-containing medium to the cells.

[¢]

Include a vehicle control (medium with the same concentration of DMSO used for the
highest C75 concentration) in your experiment to account for any solvent effects.[4]

[¢]

Incubate the cells for the desired period as determined by your experimental design.

Mandatory Visualization
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Caption: C75 inhibits FASN and activates CPT1A.
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Caption: Workflow for C75 cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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